Cas no 821769-99-7 (Benzofuran, 2-(4-chlorophenyl)-3-(difluoromethyl)-)

• Product name: Benzofuran, 2-(4-chlorophenyl)-3-(difluoromethyl)-
• CAS No: 821769-99-7
• MF: C₁₅H₉ClF₂O
• MW: 278.681170225143
• CID: 697554
• PubChem ID: 71419981

Benzofuran, 2-(4-chlorophenyl)-3-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 2-(4-chlorophenyl)-3-(difluoromethyl)-
• 2-(4-chlorophenyl)-3-(difluoromethyl)-1-benzofuran
• 2-(4-Chlorophenyl)-3-(difluoromethyl)benzofuran
• DTXSID00839195
• 821769-99-7

• Inchi： InChI=1S/C15H9ClF2O/c16-10-7-5-9(6-8-10)14-13(15(17)18)11-3-1-2-4-12(11)19-14/h1-8,15H
• InChI Key： XDRCFZNNLNFFSH-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=C(O2)C3=CC=C(C=C3)Cl)C(F)F

Computed Properties

• Exact Mass: 278.0309989g/mol
• Monoisotopic Mass: 278.0309989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 13.1Ų